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Chemical and Physical Properties of
Pinocampheol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pinocampheol

CAS No.: 25465-65-0

Cat. No.: S1899402

The table below summarizes the key information available for pinocampheol.

Property Type Details

IUPAC Name (2R,3R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-ol [1]
Chemical Formula C10H180 [1]

Molecular Weight 154.25 g/mol [1] [2]

CAS Number 25465-95-6 [2]

Melting Point 56.00 to 57.00 °C @ 760.00 mm Hg [2]

Water Solubility 926.3 mg/L @ 25 °C (est) [2]

Estimated XLogP3 2.60 [2]

How to Investigate Natural Occurrence

Since the current search does not yield direct reports of pinocampheol in plant material, you can explore this

through the following approach, which outlines a general workflow for identifying a compound like
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pinocampheol in a plant sample.
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¢ Plant Material Selection: Focus on plant families known for rich and diverse terpenoid content. The
search indicates that plants from the Lamiaceae (mint) family [3] [4] and the Myrtaceae family (e.g.,
Eucalyptus) [5] are excellent sources of various monoterpenes and oxygenated monoterpenes, the
chemical class to which pinocampheol belongs.

¢ Essential Oil Extraction and Analysis: The most common method for isolating volatile terpenes is
hydro-distillation of dried leaves [5]. The resulting essential oil would then be analyzed using Gas
Chromatography/Mass Spectrometry (GCIMS) [5] [3].

¢ Data Interpretation and Confirmation: The complex chromatographic data must be interpreted by
comparing the mass spectrum and retention index of the compound in the sample to those of a pure
pinocampheol standard in commercial or custom databases [5] [2].
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Future Research Directions

To advance knowledge on this topic, you could:

o Systematically Screen Plant Species: Target plants in the Lamiaceae and Myrtaceae families, or
conifers, based on the structural similarity of pinocampheol to common monoterpenes like pinene.

¢ Investigate Biosynthetic Pathways: Explore the enzymatic pathways that could convert more
common plant terpenes (e.g., a-pinene) into pinocampheol.

¢ Study Biological Activity: If pinocampheol is identified in a plant, further research can evaluate its
potential biological activities, such as antimicrobial, anti-inflammatory, or other pharmacological
properties, similar to studies on other plant terpenes [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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